Diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C29H30ClNO6
• Molecular Weight: 524 g/mol
• IUPAC Name: diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C29H30ClNO6/c1-5-36-28(33)23-16(3)31-21-15-20(19-9-7-8-10-22(19)35-4)25(29(34)37-6-2)27(32)26(21)24(23)17-11-13-18(30)14-12-17/h7-14,20,24-25,31H,5-6,15H2,1-4H3
• InChI Key: WVVSWHRKCNRXOK-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=C(C=C3)Cl)C4=CC=CC=C4OC

Description

Diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as Cpd A, is a chemical compound that has been studied for its potential applications in scientific research. This compound is synthesized through a multistep process, and it has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of Diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate A is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer and neurodegenerative diseases. Specifically, Diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate A has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which plays a role in the regulation of gene expression. Diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate A has also been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
Diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate A has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, it has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to have neuroprotective effects, and it has been studied for its potential as a therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate A in lab experiments is that it has been shown to have a relatively low toxicity, making it a safer alternative to other compounds that have been studied for their potential applications in cancer and neurodegenerative diseases. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of Diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate A. One area of research is to further investigate its potential as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. Another area of research is to further elucidate its mechanism of action, which could lead to the development of more effective treatments. Additionally, there is potential for the development of new derivatives of Diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate A that could have even greater efficacy and specificity.

Synthesis Methods

The synthesis of Diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate A involves a multistep process that begins with the reaction of 4-chlorobenzaldehyde with 2-methoxybenzylamine to form an imine intermediate. This intermediate is then reduced with sodium borohydride to yield the corresponding amine. The amine is then reacted with diethyl malonate in the presence of a catalyst to form the diethyl ester of the corresponding acid. This ester is then hydrolyzed to yield the final product, Diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate A.

Scientific Research Applications

Diethyl 4-(4-chlorophenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate A has been studied for its potential applications in scientific research, particularly in the areas of cancer and neurodegenerative diseases. It has been shown to have anti-cancer properties, and it has been studied for its potential as a therapeutic agent for the treatment of Alzheimer's and Parkinson's diseases.